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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947

Welcome to the technical support center for optimizing Bo shimming in in vivo Sodium-23
(3Na) spectroscopy. This resource is designed for researchers, scientists, and drug
development professionals to troubleshoot common issues and improve the quality and
reliability of their experimental data.

Frequently Asked Questions (FAQSs)

Q1: Why is shimming so critical for in vivo 2Na
spectroscopy?

Al: Excellent Bo field homogeneity is essential for all magnetic resonance spectroscopy (MRS),

but it is particularly crucial for 22Na spectroscopy due to several factors:

e Low Signal-to-Noise Ratio (SNR): The inherent SNR of 2Na is significantly lower than that of
protons (*H). A homogeneous magnetic field narrows the spectral linewidth, which in turn
increases the peak height and improves the SNR.

o Accurate Quantification: Broad and distorted spectral lines resulting from poor shimming can
lead to inaccurate quantification of tissue sodium concentration (TSC).

o Separation of Signal Components: In some applications, such as those using shift reagents,
shimming is critical for resolving different sodium compartments (e.g., intracellular vs.
extracellular).
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e Minimizing Artifacts: Poor shimming can cause image distortion, signal loss, and other
artifacts that compromise data quality.

Q2: What is the difference between automatic and

manual shimming, and when should | use each?
A2:

e Automatic Shimming: This is a standard procedure on most MRI scanners that uses a
prescan to map the Bo field and automatically calculate the optimal currents for the shim
coils. It is a quick and generally effective method for routine applications.

e Manual Shimming: This process involves a trained operator manually adjusting the currents
of the individual shim coils to fine-tune the Bo homogeneity. Manual shimming is often
necessary in challenging situations, such as when:

o The region of interest (ROI) is near air-tissue interfaces (e.g., sinuses, ear canals) where
magnetic susceptibility differences are large.

o Automatic shimming fails to achieve the desired linewidth.
o Higher-order shims need to be carefully adjusted.

Recommendation: Always start with automatic shimming. If the resulting spectral quality is
suboptimal (e.g., broad linewidth, poor peak shape), proceed with manual shimming.

Q3: Should | use a *H-based or a Na-based Bo map for
shimming in my sodium spectroscopy experiments?

A3: While traditional shimming for sodium spectroscopy has often relied on Bo maps acquired
using the proton signal (*H) due to its high SNR, recent studies have demonstrated the
feasibility and benefits of using a Bo map generated directly from the 23Na signal.[1]

e 1H-based Bo map:

o Advantage: High SNR allows for rapid and robust Bo map acquisition.
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o Disadvantage: The Bo field experienced by the protons may not perfectly represent the
field experienced by the sodium nuclei, especially in heterogeneous tissues.

e 2Na-based Bo map:

o Advantage: Directly measures the Bo field experienced by the sodium nuclei, potentially
leading to more accurate shimming for the target nucleus.

o Disadvantage: The low SNR of 2Na can make Bo mapping more challenging and time-
consuming. However, recent techniques have shown that it is possible to acquire 2Na Bo
maps in a clinically acceptable timeframe.[1]

Recommendation: If your system and pulse sequences support it, consider using a 2Na-based
Bo map for the most accurate shimming. Otherwise, a high-quality *H-based Bo map is a viable
alternative.

Troubleshooting Guide
Problem 1: Broad Linewidth After Automatic Shimming

Q: I've performed automatic shimming, but my 22Na peak is still broad. What could be the
cause and how can | fix it?

A: A broad linewidth, often quantified by the Full Width at Half Maximum (FWHM), after
automatic shimming can be due to several factors.

Possible Causes and Solutions:

» Challenging Anatomical Location: If your ROI is near areas with large magnetic susceptibility
differences (e.g., sinuses, temporal lobes), the Bo field distortions can be too complex for the
standard automatic shimming algorithm to fully correct.

o Solution: Perform manual shimming, paying close attention to the higher-order shim coils
to correct for localized field inhomogeneities.

e Incorrect Shim Volume: The volume of interest (VOI) used for the shimming calculation may
not be appropriate for your spectroscopy voxel.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31592556/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Solution: Ensure the shim VOI is slightly larger than the spectroscopy voxel to minimize
issues from small patient movements and to ensure a stable optimization.[2] For a
20x20x20 mm3 spectroscopy voxel, a 25x25x25 mms3 shim VOI can be a good starting
point.[2]

» Hardware Limitations: The scanner's shim coils may not be strong enough to correct for the
Bo inhomogeneities present. This is more common at higher field strengths.

o Solution: If available, utilize higher-order shim coils. In some cases, passive shimming
(placing materials with specific magnetic properties near the ROI) may be necessary,
although this is a more advanced technique.

o Failed Automatic Shim: The automatic shimming routine itself may have failed or converged
on a suboptimal solution.

o Solution: Re-run the automatic shimming procedure. If the problem persists, proceed with
manual shimming.

Problem 2: Low Signal-to-Noise Ratio (SNR) Despite a
Narrow Linewidth

Q: My linewidth is acceptable, but the SNR of my 22Na spectrum is very low. What can | do to
improve it?

A: Low SNR in 2Na spectroscopy is a common challenge. While good shimming is a
prerequisite for good SNR, other factors can also play a significant role.

Possible Causes and Solutions:

e Suboptimal Acquisition Parameters: The pulse sequence parameters may not be optimized
for sodium signal detection.

o Solution:

» Repetition Time (TR): Ensure the TR is sufficiently long to allow for adequate T1
relaxation of the sodium signal. A TR of at least 3-5 times the T1 of the tissue of interest
is recommended.
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» Echo Time (TE): Use the shortest possible TE to minimize signal loss from rapid T2*
decay of the sodium signal.

= Number of Averages: Increase the number of averages to improve SNR. The SNR
increases with the square root of the number of averages.

o RF Coil Issues: The radiofrequency (RF) coil may not be properly tuned, matched, or
positioned.

o Solution:

» Ensure the coil is correctly tuned to the sodium frequency and matched to the scanner's
impedance.

» Position the coil as close as possible to the ROI to maximize signal reception.
» Physiological Noise: Patient motion, even subtle movements, can degrade SNR.

o Solution: Immobilize the patient as much as possible using cushions and pads. For
cardiac or respiratory motion, consider using gating or triggering techniques.

Problem 3: Distorted Peak Shape

Q: The #Na peak in my spectrum is not a simple Lorentzian shape; it's asymmetric or has
shoulders. What does this indicate?

A: A distorted peak shape is a clear sign of residual Bo field inhomogeneity within the voxel,
even if the overall FWHM seems acceptable.

Possible Causes and Solutions:

e Uncorrected Higher-Order Field Inhomogeneities: The Bo field within the voxel is not uniform,
leading to a distribution of Larmor frequencies that results in a complex peak shape.

o Solution: This is a classic indication that manual shimming of higher-order terms is
required. Iteratively adjust the higher-order shim coils while observing the peak shape to
achieve a more symmetric, Lorentzian line.
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» Voxel Bleeding/Contamination: The signal may be contaminated by signal from adjacent
tissues with different magnetic susceptibilities or sodium concentrations.

o Solution: Ensure your voxel is placed accurately and, if necessary, use outer volume
suppression techniques to minimize signal from outside the ROI.

Quantitative Data on Shimming Performance

Effective shimming leads to a quantifiable improvement in spectral quality. The following tables
provide some expected values and reported improvements.

Before Shimming After Shimming
Parameter ) Reference
(Typical) (Target)
Bo Variation (Human
~176 Hz ~50-60 Hz
Head at 7T)
2Na Linewidth
_ _ > 50 Hz < 20-30 Hz
(FWHM) in Brain
2Na Linewidth
> 40 Hz <20Hz

(FWHM) in Muscle

Note: These are
general guideline
values and can vary
significantly
depending on the
specific anatomical
location, field strength,

and hardware.
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Reported Reduction in Bo

Shimming Method Reference

Variation

2Na MRI-based Shimming
(Phantom at 7T)

Upto 77% [1]

#Na MRI-based Shimming
(Human Head at 7T)

Approximately 50% [1]

Higher-Order Shims (1st-4th

degree vs. 1st-2nd degree in

55% reduction in global Bo
standard deviation

human brain at 7T)

Experimental Protocols
Protocol 1: Automated Shimming using a Bo Field Map

This protocol outlines the general steps for performing an automated shim based on a Bo field

map.

Anatomical Localization: Acquire a high-resolution *H anatomical image to accurately define
the region of interest (ROI) for spectroscopy.

Position the Spectroscopy Voxel: Place the spectroscopy voxel in the desired anatomical
location.

Define the Shim Volume: Define a shim volume that is slightly larger than the spectroscopy
voxel (e.g., by 5mm on each side).[2]

Acquire a Bo Field Map:

o Sequence: Use a gradient-echo (GRE) sequence with at least two echoes.

o Echo Times (TEs): Choose short TEs to minimize signal decay and phase wrapping. For
example, TE1 =2.5ms and TE2 = 5.0 ms.

o Resolution: The resolution of the Bo map should be sufficient to capture the field variations
within the shim volume. A resolution of 3-4 mm isotropic is often a good compromise
between acquisition time and accuracy.
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e Run the Automatic Shimming Algorithm: The scanner software will use the Bo map to
calculate the optimal currents for the available shim coils.

e Acquire a Water Reference Spectrum: After shimming, acquire a non-water-suppressed
spectrum from the voxel to assess the linewidth (FWHM) of the water peak. For 2Na, this
would be the unsuppressed sodium signal.

o Evaluate Shim Quality: If the linewidth is acceptable, proceed with the spectroscopy
acquisition. If not, consider manual shimming.

Protocol 2: Manual Shimming Workflow

Manual shimming is an iterative process that requires practice. The general workflow is as
follows:

o Start with an Automated Shim: Always begin with the result of an automated shim.

e Acquire a "Live" Spectrum: Use a rapid acquisition sequence to continuously monitor the
spectrum as you adjust the shims.

o Adjust First-Order (Linear) Shims (X, Y, Z):
o lteratively adjust the X, Y, and Z shims to maximize the height and symmetry of the peak.
o Focus on achieving a sharp, symmetric peak.

e Adjust Second-Order Shims (Z2, XY, XZ, YZ, X2-Y?2):
o These shims correct for more complex, non-linear field variations.

o Adjust each second-order shim individually and observe its effect on the peak shape. The
goal is to further improve symmetry and reduce any "shoulders" or "humps" on the peak.

o This step often requires iterating through the different second-order shims multiple times.

o Adjust Higher-Order Shims (if available):
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o If your system has third-order or higher shims, these can be used to correct for very
localized and complex field inhomogeneities.

o The adjustment of these shims is more subtle and requires experience.

« |terate and Refine: Cycle through the different orders of shims until no further improvement in
linewidth or peak shape can be achieved.

Visualizations
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A general workflow for Bo shimming in in vivo spectroscopy.
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A decision tree for troubleshooting common shimming issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Shimming for In
Vivo Sodium-23 Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245947#optimizing-shimming-for-in-vivo-sodium-23-
spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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